Cas no 949344-13-2 (4-(4-Fluorobenzoyl)phenyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate)

4-(4-Fluorobenzoyl)phenyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate is a fluorinated phenyl pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its molecular structure combines a fluorobenzoyl moiety with a dimethyl-substituted pyrimidine core, offering unique reactivity and binding properties. The presence of the methylsulfanyl group enhances stability while allowing for further functionalization. This compound may serve as an intermediate in synthesizing bioactive molecules, particularly in developing kinase inhibitors or antimicrobial agents. Its well-defined crystalline form ensures consistent purity, making it suitable for precision studies. Researchers value its balanced lipophilicity and steric profile, which can influence pharmacokinetic properties in drug discovery.
4-(4-Fluorobenzoyl)phenyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate structure
949344-13-2 structure
Product Name:4-(4-Fluorobenzoyl)phenyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
CAS No:949344-13-2
MF:C23H21FN2O3S
MW:424.487848043442
CID:6542930
PubChem ID:25592580
Update Time:2025-10-19

4-(4-Fluorobenzoyl)phenyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

    • 949344-13-2
    • 4-(4-fluorobenzoyl)phenyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
    • Z90752793
    • AKOS034682683
    • EN300-26595224
    • 4-(4-Fluorobenzoyl)phenyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
    • Inchi： 1S/C23H21FN2O3S/c1-14-20(15(2)26-23(25-14)30-3)12-13-21(27)29-19-10-6-17(7-11-19)22(28)16-4-8-18(24)9-5-16/h4-11H,12-13H2,1-3H3
    • InChI Key： WPNIQDJWLWOEGS-UHFFFAOYSA-N
    • SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(=O)OC1C=CC(C(C2C=CC(=CC=2)F)=O)=CC=1

Computed Properties

  • Exact Mass: 424.12569187g/mol
  • Monoisotopic Mass: 424.12569187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 94.4Ų

4-(4-Fluorobenzoyl)phenyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26595224-0.05g
4-(4-fluorobenzoyl)phenyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
 949344-13-2 95.0%
0.05g
 $212.0 2025-03-20

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